Cas no 54350-31-1 (Benzene,1,3-dimethyl-2-(1-methylethoxy)-)

Benzene,1,3-dimethyl-2-(1-methylethoxy)- structure
54350-31-1 structure
Product Name:Benzene,1,3-dimethyl-2-(1-methylethoxy)-
CAS No:54350-31-1
MF:C11H16O
MW:164.244143486023
CID:384672
PubChem ID:143154
Update Time:2025-04-19

Benzene,1,3-dimethyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-dimethyl-2-(1-methylethoxy)-
    • 1,3-dimethyl-2-propan-2-yloxybenzene
    • SCHEMBL104735
    • 2-Isopropoxy-1,3-dimethyl-benzene
    • 54350-31-1
    • Benzene, 1,3-dimethyl-2-(1-methylethoxy)-
    • DTXSID70202736
    • Inchi: 1S/C11H16O/c1-8(2)12-11-9(3)6-5-7-10(11)4/h5-8H,1-4H3
    • InChI Key: VSZHMZHUNQBLCO-UHFFFAOYSA-N
    • SMILES: O(C1C(C)=CC=CC=1C)C(C)C

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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